3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide

• Molecular Formula: C8H9F2NO2S
• Molecular Weight: 221.23 g/mol
• IUPAC Name: 3-(difluoromethyl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H9F2NO2S/c1-11-14(12,13)7-4-2-3-6(5-7)8(9)10/h2-5,8,11H,1H3
• InChI Key: DQZSHKGURUBAFY-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=CC(=C1)C(F)F

Description

3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide is a chemical compound of interest in medicinal chemistry and antibacterial research, provided for Research Use Only. Sulfonamides were the first broadly effective systemic antibacterial agents and function as competitive inhibitors of the bacterial enzyme dihydropteroate synthase (DHPS), a key component in the folate synthesis pathway . This mechanism is bacteriostatic, inhibiting bacterial growth and multiplication without affecting human cells, which acquire folate through the diet . The core sulfonamide functional group is a well-established pharmacophore in molecules with a wide spectrum of biological activities . The incorporation of a difluoromethyl group is a common strategy in modern drug design; fluorine atoms and fluorinated functional groups are often used to fine-tune a molecule's properties, potentially enhancing its metabolic stability, lipophilicity, and membrane permeability . Researchers may explore this compound as a building block for developing new antimicrobial agents, especially in the context of increasing bacterial resistance to existing drugs . Beyond its antibacterial potential, the sulfonamide moiety is also found in drugs classes such as diuretics, anticonvulsants, and COX-2 inhibitors, suggesting broad utility in pharmaceutical research . The product is shipped with cold-chain transportation to ensure stability and is strictly intended for laboratory research. It is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide typically involves the introduction of the difluoromethyl group onto a benzene ring followed by sulfonamide formation. One common method involves the reaction of a benzene derivative with difluoromethylating agents under controlled conditions.

Industrial Production Methods: Industrial production of this compound may involve large-scale difluoromethylation processes using advanced catalytic systems. The use of metal-based catalysts has been shown to enhance the efficiency of difluoromethylation reactions, making them suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to amines.

Substitution: The difluoromethyl group can participate in substitution reactions, particularly nucleophilic substitutions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic reagents like sodium azide (NaN3) can be employed for substitution reactions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of fluorinated compounds.

Biology: The compound’s unique properties make it useful in the study of enzyme inhibition and protein interactions.

Industry: The compound is used in the production of agrochemicals and pharmaceuticals due to its stability and reactivity

Mechanism of Action

The mechanism by which 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide exerts its effects involves interactions with specific molecular targets. The difluoromethyl group can enhance the compound’s ability to form hydrogen bonds, thereby increasing its binding affinity to target proteins. This interaction can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

The table below compares key structural features and molecular weights of 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide with analogs:

Compound Name	Substituents on Benzene Ring	Sulfonamide Nitrogen Substituent	Molecular Weight (g/mol)	Key References
3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide	-CF2H (3-position)	-CH3	~219.2*
N-(3-((1,4-diazepan-1-yl)methyl)phenyl)-4-chlorobenzenesulfonamide (10c)	-Cl (4-position)	-CH2-(1,4-diazepane)	379.90
2-fluoro-N,3-dimethylbenzene-1-sulfonamide	-F (2-position), -CH3 (3-position)	-CH3	217.25
3,4-Diamino-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide	-NH2 (3,4-positions)	-(3-CF3-phenyl)	357.32
3-amino-N-cyclopropyl-4-fluorobenzene-1-sulfonamide	-NH2 (3-position), -F (4-position)	-cyclopropyl	230.26

*Calculated based on molecular formula C8H9F2NO2S.

Key Observations :

• Fluorine Substitution: The difluoromethyl group in the target compound provides intermediate lipophilicity compared to trifluoromethyl analogs (e.g., 3,4-Diamino-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide) but greater metabolic resistance than non-fluorinated derivatives .
• Electronic Effects: Electron-withdrawing fluorine atoms stabilize the sulfonamide group, enhancing hydrogen-bonding capacity with biological targets compared to amino-substituted analogs (e.g., 3,4-diamino derivatives) .

Agrochemical Potential

3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide is structurally related to fluxapyroxad metabolites (e.g., M700F008), which are fungicidal agents targeting succinate dehydrogenase in plant pathogens . Compared to its trifluorobiphenyl-containing analogs, the difluoromethyl group may reduce environmental persistence while retaining efficacy, as fluorinated sulfonamides often exhibit balanced bioactivity and environmental safety .

Pharmaceutical Relevance

Sulfonamides with fluorinated substituents, such as 2-fluoro-N,3-dimethylbenzene-1-sulfonamide (12), demonstrate antiproliferative activity in cancer cell lines . The target compound’s difluoromethyl group may enhance cellular uptake and target binding compared to non-fluorinated derivatives, as seen in fluorinated kinase inhibitors .

Biological Activity

3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in the context of medicinal chemistry. This compound features a difluoromethyl group, which can significantly influence its pharmacological properties and interactions with biological targets.

Chemical Structure and Properties

The molecular formula of 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide is C₉H₈F₂N₁O₂S. The presence of the difluoromethyl group enhances lipophilicity and may improve the compound's binding affinity to various biological targets.

The biological activity of sulfonamides, including 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide, often involves inhibition of specific enzymes or receptors. The difluoromethyl moiety can facilitate interactions with molecular targets, potentially leading to various therapeutic effects. For instance, sulfonamides are known to inhibit bacterial dihydropteroate synthase, a key enzyme in folate biosynthesis.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities:

• Antibacterial Activity : Sulfonamides have traditionally been used as antibacterial agents. Studies have shown that modifications in the sulfonamide structure can enhance efficacy against resistant strains of bacteria.
• Antitrypanosomal Activity : Some sulfonamide derivatives have been investigated for their ability to inhibit Trypanosoma brucei N-myristoyltransferase (TbNMT), a promising target for treating human African trypanosomiasis (HAT). For example, modifications to the pyrazole sulfonamide series have demonstrated potent activity against this target, indicating that similar derivatives may also be effective .

Antimicrobial Efficacy

A study evaluated various sulfonamide derivatives against Mycobacterium tuberculosis (M. tb.), revealing that certain compounds exhibited minimum inhibitory concentrations (MICs) comparable to established antitubercular drugs. For instance, compounds structurally related to 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide showed promising antibacterial activity with MIC values as low as 4 μg/mL against M. tb. .

Cytotoxicity Assessments

The cytotoxic effects of sulfonamides on human-derived liver carcinoma cell lines (HepG2) were assessed using the MTT assay. Compounds demonstrated varying levels of cytotoxicity, with some exhibiting significant reductions in cell viability at concentrations relevant to therapeutic use. The presence of the difluoromethyl group was noted to influence cytotoxicity profiles positively .

Structure-Activity Relationship (SAR)

Research into the SAR of difluoromethylated sulfonamides has indicated that the introduction of fluorinated groups can enhance both potency and selectivity for specific biological targets. For instance, modifications that increase lipophilicity without compromising metabolic stability have been shown to improve brain penetration and overall pharmacokinetic profiles .

Data Tables

Compound Name	Target	MIC (μg/mL)	Cytotoxicity (HepG2)	Reference
3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide	M. tb.	4	Moderate
Pyrazole Sulfonamide DDD85646	TbNMT	0.002	Low
Trifluoromethyl Sulfonamide	Various Bacteria	Varies	High

Q & A

Q. What are the key synthetic routes and characterization methods for 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide?

• Answer : Synthesis typically involves sulfonamide coupling via nucleophilic substitution between a sulfonyl chloride intermediate and methylamine. Critical steps include:

• Reaction Optimization : Control of temperature (0–5°C for exothermic steps) and pH (neutral to slightly basic) to minimize side reactions .
• Purification : Chromatography or recrystallization to isolate the product from unreacted amines or sulfonic acid byproducts .
• Characterization :
• NMR Spectroscopy : Confirms substitution patterns (e.g., difluoromethyl proton signals at δ 5.8–6.2 ppm) .
• HPLC : Validates purity (>95% for biological assays) .
  Table 1 : Analytical Techniques and Applications

Technique	Purpose	Key Parameters
¹H/¹³C NMR	Structural confirmation	Chemical shifts, coupling constants
HPLC	Purity assessment	Retention time, peak symmetry
MS	Molecular weight verification	m/z ratio, isotopic patterns

Q. Why is the difluoromethyl group strategically incorporated into this sulfonamide?

• Answer : The difluoromethyl group enhances metabolic stability and bioavailability by:

• Reducing basicity of adjacent amines via electron-withdrawing effects, improving membrane permeability .
• Strengthening hydrophobic interactions with target proteins (e.g., enzyme active sites) .
  Fluorine’s van der Waals radius (~1.47 Å) allows optimal steric fit without disrupting binding .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported IC₅₀ values across biological assays?

• Answer : Discrepancies may arise from:

• Assay Variability : Standardize conditions (e.g., pH 7.4 buffer, 37°C) to replicate physiological environments .
• Impurity Interference : Re-purify the compound and validate via HPLC-MS to exclude degradation products .
• Target Selectivity : Perform counter-screening against off-target receptors (e.g., GPCRs) to confirm specificity .

Q. What strategies improve synthetic yield during the sulfonamide coupling step?

• Answer :

• Solvent Selection : Use polar aprotic solvents (e.g., DMF) to stabilize intermediates .
• Catalysis : Add triethylamine (10 mol%) to deprotonate amines and accelerate nucleophilic attack .
• Temperature Control : Maintain ≤20°C to suppress hydrolysis of sulfonyl chloride .
  Table 2 : Yield Optimization Parameters

Variable	Optimal Range	Impact
Solvent	DMF/THF (3:1)	Enhances solubility
Temperature	15–20°C	Minimizes side reactions
Reaction Time	12–18 hrs	Ensures completion

Q. How can computational methods predict the compound’s interaction with biological targets?

• Answer :

• Molecular Docking : Use software like AutoDock Vina to model binding poses with enzymes (e.g., carbonic anhydrase) .
• QSAR Models : Corporate electronic parameters (e.g., Hammett σ constants) to predict activity trends across derivatives .
• MD Simulations : Assess conformational stability of the sulfonamide-protein complex over 100-ns trajectories .

Q. What approaches mitigate instability of the difluoromethyl group under physiological conditions?

• Answer :

• pH Buffering : Use phosphate-buffered saline (PBS) to avoid acidic/alkaline hydrolysis .
• Lyophilization : Store the compound as a lyophilized powder to prevent hydrolytic degradation .
• Prodrug Design : Mask the sulfonamide as an ester or carbamate for targeted release .

Methodological Guidance

Q. How to design derivatives with improved selectivity for a specific enzyme target?

• Answer :

• Substituent Modulation : Introduce electron-donating groups (e.g., -OCH₃) to enhance hydrogen bonding with active-site residues .
• Stereoelectronic Tuning : Replace difluoromethyl with trifluoromethyl to alter steric bulk and polarity .
• Biological Testing : Use enzyme inhibition assays (e.g., fluorescence-based) to rank derivatives by IC₅₀ .

Q. What protocols validate the compound’s stability in long-term storage?

• Answer :

• Accelerated Stability Studies : Incubate at 40°C/75% RH for 4 weeks, monitoring degradation via HPLC .
• Light Exposure Tests : Use ICH guidelines to assess photolytic decomposition under UV/visible light .